Cas no 2138028-57-4 (tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate)

• Product Name: tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate
• CAS No: 2138028-57-4
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 5866847
• PubChem ID: 165955564
• Update Time: 2025-07-20

tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138028-57-4
• tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate
• EN300-799547

• Inchi： 1S/C20H31NO4/c1-15(13-24-14-17-9-7-6-8-10-17)11-18(22)16(2)12-21-19(23)25-20(3,4)5/h6-10,15-16H,11-14H2,1-5H3,(H,21,23)
• InChI Key： ODUZXIMKLZEHQD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC(C(C)CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 349.22530847g/mol
• Monoisotopic Mass: 349.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate

Comprehensive Overview of tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate (CAS No. 2138028-57-4)

The compound tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate (CAS No. 2138028-57-4) is a specialized organic molecule widely utilized in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a benzyloxy moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers often explore its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate has surged due to its role in the synthesis of novel therapeutic agents. The compound's CAS No. 2138028-57-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in modern organic chemistry. Its stability under various reaction conditions and compatibility with multiple synthetic pathways further enhance its appeal to researchers.

One of the key features of this compound is its benzyloxy group, which provides a protective function for hydroxyl groups during multi-step syntheses. This attribute is particularly valuable in peptide and small-molecule drug development, where selective protection and deprotection are critical. Additionally, the tert-butyl carbamate (Boc) group is a well-known protecting group for amines, making this compound a versatile tool in organic synthesis.

The growing interest in tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate aligns with broader trends in the pharmaceutical industry, such as the search for new drug intermediates and green chemistry solutions. Researchers are increasingly focused on optimizing synthetic routes to reduce waste and improve efficiency, and this compound's modular structure supports such efforts. Its compatibility with catalytic reactions and microwave-assisted synthesis has also been explored in recent studies.

Another area of interest is the compound's potential role in cancer research and neurodegenerative disease studies. Preliminary investigations suggest that derivatives of tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate may exhibit bioactivity relevant to these fields. As a result, its CAS No. 2138028-57-4 is often cited in patent applications and preclinical research reports.

From a commercial perspective, suppliers of tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate emphasize its high purity and consistent quality, which are essential for reproducible research outcomes. The compound is typically available in gram to kilogram quantities, catering to both small-scale laboratory experiments and larger industrial applications. Its storage stability and solubility in common organic solvents further contribute to its practicality.

In summary, tert-butyl N-[6-(benzyloxy)-2,5-dimethyl-3-oxohexyl]carbamate (CAS No. 2138028-57-4) is a multifaceted compound with significant applications in medicinal chemistry and synthetic organic chemistry. Its structural features, including the benzyloxy and tert-butyl carbamate groups, make it a valuable building block for researchers aiming to develop new therapeutic agents and optimize synthetic methodologies. As the pharmaceutical industry continues to evolve, this compound is likely to remain a key player in innovative research and development.